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Compound Name: Drnflrfamide

Cat. No.: B12107887

Target Audience: Researchers, electrophysiologists, and drug development professionals. Content Focus: Mechanistic grounding, causality of experir

Introduction & Mechanistic Grounding

DRNFLRFamide (Asp-Arg-Asn-Phe-Leu-Arg-Phe-NH2), commonly referred to as Neuropeptide DF2, is a highly conserved FMRFamide-related pept

Understanding the causality of DF2's prolonged efficacy requires mapping its biphasic signal transduction. Upon binding to its G-protein coupled rece
amplitude is negatively regulated by PKC, but driven by an alternate, staurosporine-sensitive kinase[1]. This highlights a complex, multi-kinase tempc

Intracellular Signaling Architecture

To design a robust bioassay, we must first visualize the target pathways. DF2 binding activates a G-protein cascade, leading to the activation of prote
return the synapse to baseline[3].
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Caption: DF2-GPCR signaling cascade highlighting the biphasic kinase regulation of synaptic enhancement.
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Experimental Desigh & Rationale

A self-validating bioassay system for DF2 requires both electrophysiological precision and pharmacological isolation. We utilize the crayfish deep abd
Causality of the Model: The NMJs in this tissue exhibit pronounced, quantifiable plasticity in response to FaRPs, providing a macroscopic electrical re

Causality of Temperature Control: DF2's efficacy is highly temperature-dependent. At lower temperatures (e.g., 4°C), endogenous protein phosphatas
EPSP signal by up to 450% compared to room temperature[3].

Protocol 1: Ex Vivo Electrophysiological Bioassay of Synaptic Enhancement

This protocol details the intracellular recording of EPSPs to quantify presynaptic DF2 activity.

Reagents & Equipment
« Normal Crayfish Ringer's Solution (NCRS)

+ DRNFLRFamide (DF2) stock solution (working concentration

to
M)
« Kinase Inhibitors: Staurosporine (broad-spectrum), Chelerythrine (PKC-selective)

« Intracellular microelectrodes (10-20 MQ resistance, filled with 3M KCI)

Step-by-Step Methodology

« Tissue Isolation: Anesthetize the specimen in an ice bath for 15 minutes. Isolate the dorsal part of the tail, removing the ventral surface and gut to ¢
« Setup & Equilibration: Pin the dorsal surface of the tail facing down in a Sylgard-lined recording chamber and continuously perfuse with NCRS[3]. £
« Baseline Recording: Impale a single extensor muscle cell with the intracellular microelectrode. Stimulate the motor nerve at a low frequency (e.g., ¢

o Causality Note: Low-frequency stimulation prevents use-dependent synaptic depression, ensuring any EPSP enhancement is strictly peptide-dri'
o DF2 Application: Switch the perfusion to NCRS containing

M DF2. Record the immediate (0-5 min) and long-term (5-60 min) changes in EPSP amplitude.

» Pharmacological Validation (Self-Validating Step): To confirm the mechanism, apply selective PKC inhibitors (e.g., chelerythrine or bisindolylmaleirr
not the initiation of the signal[2].

Tissue Isolation Electrophysiology Setup
(Extensor Muscle) (Intracellular Recording)

Caption: Experimental workflow for the electrophysiological quantification of DF2 activity.

Protocol 2: In Vitro Calcium Mobilization Assay (Postsynaptic Activity)
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DF2 also exerts direct postsynaptic effects, depolarizing muscle fibers by approximately 10 mV by increasing inward

currents through L-type channels[4]. This physiological trait can be adapted into a higher-throughput in vitro assay.

Step-by-Step Methodology

» Tissue/Cell Preparation: Isolate muscle fibers or utilize a stable cell line expressing the specific FaRP receptor. Seed into a recording chamber or 9
« Dye Loading: Incubate cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer.
o Causality Note: Fluo-4 AM is cell-permeable; intracellular esterases cleave the AM group, trapping the dye to accurately report GPCR-mediated
flux.
+ Baseline Measurement: Read baseline fluorescence for 20 seconds to establish background noise.
« Peptide Injection: Inject varying concentrations of DF2 (EC50 is approximately 40 nM for contractures)[4]. Record fluorescence continuously.
« Validation (Self-Validating Step): Pre-incubate parallel samples by substituting extracellular
with
(a calcium channel blocker). The DF2-induced depolarization requires

and is blocked by

substitution, validating that the signal is strictly dependent on extracellular calcium influx[4].

Quantitative Data Presentation

To facilitate rapid analysis and benchmarking, the expected pharmacodynamic responses of DF2 under various environmental and pharmacological ¢

Table 1: Pharmacological and Environmental Modulation of DF2 Activity

Treatment Condition Target Mechanism
DF2 (Room Temp) FaRP GPCR Activation
DF2 (Low Temp) Phosphatase Inhibition
DF2 + Staurosporine Broad Kinase Inhibition
DF2 + Chelerythrine Selective PKC Inhibition
DF2 +

o Channel Blockade
Substitution

Data synthesized from established crustacean NMJ models[3],[2],[4].
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Localization of a FMRFamide-related peptide in efferent neurons and analysis of neuromuscular effects of DRNFLRFamide (DF2) in the crustac:

« To cite this document: BenchChem. [Application Note: In Vitro Bioassays for Evaluating DRNFLRFamide (DF2) Neuromodulatory Activity]. BenchC

Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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